Cas no 268734-41-4 (4,6-Difluorobenzo[d]isoxazol-3-amine)

4,6-Difluorobenzo[d]isoxazol-3-amine is a fluorinated heterocyclic compound featuring a benzoisoxazole core with amine and difluoro substitutions at key positions. Its unique structure imparts significant reactivity and selectivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms enhances metabolic stability and binding affinity, while the isoxazole-amine scaffold offers versatility in derivatization. This compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents. Its high purity and well-defined chemical properties ensure consistent performance in research and industrial applications. Proper handling and storage are recommended due to its sensitivity to moisture and light.
4,6-Difluorobenzo[d]isoxazol-3-amine structure
268734-41-4 structure
Product Name:4,6-Difluorobenzo[d]isoxazol-3-amine
CAS No:268734-41-4
MF:C7H4F2N2O
MW:170.116268157959
CID:914642
PubChem ID:10821028
Update Time:2025-06-07

4,6-Difluorobenzo[d]isoxazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisoxazol-3-amine,4,6-difluoro-(9CI)
    • 4,6-difluorobenzo[d]isoxazol-3-amine
    • FCH1301552
    • 4,6-Difluoro-1,2-benzisoxazole-3-amine
    • AX8275758
    • SCHEMBL6928814
    • DB-267368
    • 4,6-difluoro-1,2-benzoxazol-3-amine
    • 1,2-BENZISOXAZOL-3-AMINE, 4,6-DIFLUORO-
    • 268734-41-4
    • 4,6-Difluorobenzo[d]isoxazol-3-amine
    • Inchi： 1S/C7H4F2N2O/c8-3-1-4(9)6-5(2-3)12-11-7(6)10/h1-2H,(H2,10,11)
    • InChI Key： JACNJKTZMRFHFD-UHFFFAOYSA-N
    • SMILES： FC1=CC(=CC2=C1C(N)=NO2)F

Computed Properties

  • Exact Mass: 170.02916908g/mol
  • Monoisotopic Mass: 170.02916908g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52
  • XLogP3: 1.6

4,6-Difluorobenzo[d]isoxazol-3-amine Security Information

  • Storage Condition：(BD531256)

4,6-Difluorobenzo[d]isoxazol-3-amine Pricemore >>

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4,6-Difluorobenzo[d]isoxazol-3-amine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:268734-41-4)4,6-Difluorobenzo[d]isoxazol-3-amine
Order Number:A919914
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 13:11
Price ($):622.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:268734-41-4)4,6-Difluorobenzo[d]isoxazol-3-amine
A919914
Purity:99%
Quantity:1g
Price ($):622.0
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